Cas no 1391610-04-0 (Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate)

• Product Name: Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate
• CAS No: 1391610-04-0
• MF: C₁₉H₁₉BrFNO₂
• MW: 392.262068033218
• CID: 4698300
• Update Time: 2023-08-15

Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylate
• VGZIVHADYLBLFL-UHFFFAOYSA-N
• 2-(3-bromo-phenyl)-6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline-8-carboxylic acid methyl ester
• Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate

• Inchi： 1S/C19H19BrFNO2/c1-19(2)10-16(11-5-4-6-12(20)7-11)22-17-14(18(23)24-3)8-13(21)9-15(17)19/h4-9,16,22H,10H2,1-3H3
• InChI Key： VGZIVHADYLBLFL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC(C)(C)C2C=C(C=C(C(=O)OC)C=2N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 472
• Topological Polar Surface Area: 38.3